87616-84-0(L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt)

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Properties

Names and Identifiers

- Growth hormone releasing peptide
- GHRP-6
- (2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(3H-imidazol-4-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenyl-propanoyl]amino]hexanamide
- (2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]
- (D-Trp?00Ala?00D-Phe??)-α-MSH(6-11)amide
- (D-Trp7,Ala8,D-Phe10)-α-MSH (6-11) amide
- (S)-6-Amino-2-((2R,5S,8S,11R,14S)-5,11-bis((1H-indol-3-yl)methyl)-14-amino-2-benzyl-15-(1H-imidazol-4-yl)-8-methyl-4,7,10,13-tetraoxo-3,6,9,12-tetraazapentadec
- GHRP-6 Acetate
- GH-Releasing hexapeptide 6
- GH-Releasing peptide
- growth hormone releasing hexapeptide
- His(1)-lys(6)-ghrp
- vial
- (2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(3H-imidazol-4-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenyl-p
- HEXAPEPTIDE-2
- L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide (ACI)
- 1: PN: WO2016162512 SEQID: 1 claimed protein
- 3: PN: JP2009035525 PAGE: 3 unclaimed sequence
- Growth hormone-releasing peptide 6
- Hexapeptide 2
- His-D-Trp-Ala-Trp-D-Phe-Lys-NH2
- SKF 110679
- U 75799E
- +Expand
- MDL： MFCD00872694
- InChIKey： WZHKXNSOCOQYQX-FUAFALNISA-N
- Inchi： 1S/C46H56N12O6/c1-27(54-44(62)39(20-29-23-51-35-15-7-5-13-32(29)35)57-43(61)34(48)22-31-25-50-26-53-31)42(60)56-40(21-30-24-52-36-16-8-6-14-33(30)36)46(64)58-38(19-28-11-3-2-4-12-28)45(63)55-37(41(49)59)17-9-10-18-47/h2-8,11-16,23-27,34,37-40,51-52H,9-10,17-22,47-48H2,1H3,(H2,49,59)(H,50,53)(H,54,62)(H,55,63)(H,56,60)(H,57,61)(H,58,64)/t27-,34-,37-,38+,39+,40-/m0/s1
- SMILES： C(C1=CNC2C=CC=CC1=2)[C@H](NC(=O)[C@H](C)NC(=O)[C@H](NC(=O)[C@@H](N)CC1NC=NC=1)CC1=CNC2C=CC=CC1=2)C(=O)N[C@@H](C(=O)N[C@H](C(=O)N)CCCCN)CC1C=CC=CC=1

Computed Properties

Exact Mass: 872.444578g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 23
Monoisotopic Mass: 872.444578g/mol
Monoisotopic Mass: 872.444578g/mol
Topological Polar Surface Area: 301Å²
Heavy Atom Count: 64
Complexity: 1570
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 873.0

Experimental Properties

LogP: 5.08380
PSA: 300.89000
Refractive Index: 1.664
Boiling Point: 1407°C at 760 mmHg
Vapor Pressure: 0.0±0.3 mmHg at 25°C
Flash Point: 804.7°C
Density: 1.333

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004IJ0-5mg	Hexapeptide-2	87616-84-0	97%	5mg	$49.00	2024-04-20
A2B Chem LLC	AC09836-5mg	Hexapeptide-2	87616-84-0	97%	5mg	$44.00	2024-04-19
AAPPTec	P000736-5mg	[His1, Lys6]-Growth Hormone Releasing Peptide	87616-84-0		5mg	$315.00	2024-07-19
Aaron	AR004IRC-25mg	Hexapeptide-2	87616-84-0	98%	25mg	$98.00
abcr	AB477929-5 mg	(D-Trp7,Ala8,D-Phe10)-a-MSH (6-11) amide, 98%; .	87616-84-0	98%	5mg	€179.50	2023-04-20
Biosynth	PGH-3694-PI-1 mg	H-His-D-Trp-Ala-Trp-D-Phe-Lys-NH2	87616-84-0		1mg	$31.90
Chemenu	CM102444-100mg	Hexapeptide-2	87616-84-0	97%	100mg	$337
Crysdot LLC	CD11038018-5mg	Hexapeptide-2	87616-84-0	97%	5mg	$49	2024-07-19
DC Chemicals	DC8873-100 mg	GHRP-2 Acetate	87616-84-0	>98%	100mg	$500.0	2022-02-28
LKT Labs	G2969-1 mg	Growth Hormone Releasing Hexapeptide	87616-84-0	≥95%	1mg	$133.30	2023-07-11

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Synthesis

Synthetic Circuit 1

105047-45-8

86123-10-6

35737-15-6

35661-39-3

86123-11-7

116611-64-4

87616-84-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 45 min, rt
1.2 Reagents: Piperidine Solvents: Dimethylformamide ; 15 min, rt; 15 min, rt
1.3 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 45 min, rt
1.4 Reagents: Piperidine Solvents: Dimethylformamide ; 15 min, rt; 15 min, rt
1.5 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 45 min, rt
1.6 Reagents: Piperidine Solvents: Dimethylformamide ; 15 min, rt; 15 min, rt
1.7 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 45 min, rt
1.8 Reagents: Piperidine Solvents: Dimethylformamide ; 15 min, rt; 15 min, rt
1.9 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 45 min, rt
1.10 Reagents: Piperidine Solvents: Dimethylformamide ; 15 min, rt; 15 min, rt
1.11 Reagents: Diisopropylethylamine , 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ; 45 min, rt
1.12 Reagents: Piperidine Solvents: Dimethylformamide ; 15 min, rt; 15 min, rt
1.13 Reagents: Trifluoroacetic acid , Triethylsilyl chloride Solvents: Water ; 2 h, rt

Reference

Aza-Amino Acid Scanning of Secondary Structure Suited for Solid-Phase Peptide Synthesis with Fmoc Chemistry and Aza-Amino Acids with Heteroatomic Side Chains

Boeglin, Damien; et al, Journal of Combinatorial Chemistry, 2005, 7(6), 864-878

Synthetic Circuit 2

105047-45-8

86123-10-6

35737-15-6

35661-39-3

86123-11-7

116611-64-4

87616-84-0

Reaction Conditions

1.1 -
1.2 Reagents: Piperidine Solvents: Dimethylformamide ; 17 min, rt
1.3 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… Solvents: Dimethylformamide ; 30 s, rt
1.4 Reagents: Diisopropylethylamine ; 1 - 2 h, rt
1.5 Reagents: Piperidine Solvents: Dimethylformamide ; 17 min, rt
1.6 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… Solvents: Dimethylformamide ; 30 s, rt
1.7 Reagents: Diisopropylethylamine ; 1 - 2 h, rt
1.8 Reagents: Piperidine Solvents: Dimethylformamide ; 17 min, rt
1.9 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… Solvents: Dimethylformamide ; 30 s, rt
1.10 Reagents: Diisopropylethylamine ; 1 - 2 h, rt
1.11 Reagents: Piperidine Solvents: Dimethylformamide ; 17 min, rt
1.12 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… Solvents: Dimethylformamide ; 30 s, rt
1.13 Reagents: Diisopropylethylamine ; 1 - 2 h, rt
1.14 Reagents: Piperidine Solvents: Dimethylformamide ; 17 min, rt
1.15 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… Solvents: Dimethylformamide ; 30 s, rt
1.16 Reagents: Diisopropylethylamine ; 1 - 2 h, rt
1.17 Reagents: Piperidine Solvents: Dimethylformamide ; 17 min, rt
1.18 Reagents: Trifluoroacetic acid , Triisopropylsilane Solvents: Water ; 5 - 7 h, rt

Reference

Peptidomimetic growth hormone secretagogue derivatives for positron emission tomography imaging of the ghrelin receptor

Fowkes, Milan M.; et al, European Journal of Medicinal Chemistry, 2018, 157, 1500-1511

Synthetic Circuit 3

105047-45-8

35661-40-6

35737-15-6

35661-39-3

116611-64-4

87616-84-0

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , N-[1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino(morpholino)uronium he… Solvents: Dimethylformamide ; 1 min, rt
1.2 Reagents: 4-Methylmorpholine , N-[1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino(morpholino)uronium he… Solvents: Dimethylformamide ; 1 min, rt
1.3 Reagents: 4-Methylmorpholine , N-[1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino(morpholino)uronium he… Solvents: Dimethylformamide ; 1 min, rt
1.4 Reagents: 4-Methylmorpholine , N-[1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino(morpholino)uronium he… Solvents: Dimethylformamide ; 1 min, rt
1.5 Reagents: 4-Methylmorpholine , N-[1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino(morpholino)uronium he… Solvents: Dimethylformamide ; 1 min, rt
1.6 Reagents: Trifluoroacetic acid , Anisole , 1,2-Ethanedithiol Solvents: Water ; 2 h, rt

Reference

Fast conventional Fmoc solid-phase peptide synthesis: a comparative study of different activator

Chantell, Christina Ann; et al, Journal of Peptide Science, 2012, 18(2), 88-91

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Raw materials

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Preparation Products

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt (87616-84-0)

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Suppliers

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8. A review on recent advances in amino acid and peptide-based fluorescence and its potential applications

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9. Simple indole alkaloids and those with a nonrearranged monoterpenoid unit

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Other Chemical Reagents

Cas no 87616-84-0 (L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt)

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Price

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Raw materials

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Preparation Products

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Suppliers

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Related Literature

Related Categories

87616-84-0 (L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt) Related Products